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Compound of Interest

Compound Name: NSC 15364

Cat. No.: B1267512

For Immediate Release

Researchers and drug development professionals handling NSC 15364 must adhere to strict
disposal procedures to ensure laboratory safety and environmental protection. This guide
provides essential, step-by-step instructions for the proper disposal of this VDAC1
oligomerization and apoptosis inhibitor.

NSC 15364, also known by its CAS number 4550-72-5, is classified as harmful if swallowed
and very toxic to aquatic life with long-lasting effects.[1] Improper disposal can lead to
significant environmental contamination and potential harm to human health. Therefore, it is
imperative that all personnel follow the protocols outlined below.

Hazard Profile of NSC 15364

A clear understanding of the hazards associated with NSC 15364 is the first step toward safe
handling and disposal. The following table summarizes the key hazard information.
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Hazard Classification GHS Code Description

H302: Harmful if swallowed.[1]

Acute Toxicity, Oral Category 4 2]
Skin Irritation Category 2 H315: Causes skin irritation.[2]
) o H319: Causes serious eye
Serious Eye Irritation Category 2A o
irritation.[2]
Specific target organ toxicity, H335: May cause respiratory
) Category 3 L
single exposure irritation.[2]
) o H400: Very toxic to aquatic life.
Acute Aquatic Toxicity Category 1 o
) ) o H410: Very toxic to aquatic life
Chronic Aquatic Toxicity Category 1

with long lasting effects.[1]

Step-by-Step Disposal Protocol

Adherence to the following procedural steps is mandatory for the safe disposal of NSC 15364
and its containers.

» Personal Protective Equipment (PPE): Before handling NSC 15364, ensure appropriate PPE
is worn, including safety goggles with side-shields, protective gloves, and impervious
clothing.[1] A suitable respirator should be used to avoid inhalation of dust or aerosols.[1]

o Waste Segregation:

o Solid Waste: Unused or expired solid NSC 15364 should be collected in a clearly labeled,
sealed container designated for hazardous chemical waste.

o Liquid Waste: Solutions containing NSC 15364 (e.g., in DMSQO) must be collected in a
separate, sealed, and clearly labeled container for hazardous liquid waste. Do not mix with
other waste streams unless compatibility is confirmed.

o Contaminated Materials: All materials that have come into contact with NSC 15364, such
as pipette tips, gloves, and bench paper, must be treated as hazardous waste and
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collected in a designated, sealed container.

o Spill Management: In the event of a spill, prevent the substance from entering drains, water
courses, or the soil.[1] Collect the spillage and place it in a suitable container for disposal.[1]

o Container Disposal: Empty containers that held NSC 15364 must be treated as hazardous
waste. Do not rinse them into the drain. The container and its contents must be disposed of
through an approved waste disposal plant.[1]

» Final Disposal: All waste containing NSC 15364 must be disposed of through an approved
and licensed hazardous waste disposal company.[1] Ensure compliance with all local,
regional, national, and international regulations.

Experimental Workflow and Signaling Pathway

To provide further context for laboratory professionals, the following diagrams illustrate a typical
experimental workflow involving NSC 15364 and its mechanism of action.
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Caption: Experimental workflow for NSC 15364 from preparation to disposal.
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NSC 15364 Mechanism of Action
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Caption: NSC 15364 inhibits apoptosis by preventing VDAC1 oligomerization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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